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Introduction
1-Thiazol-2-yl-ethanol is a heterocyclic compound of significant interest in pharmaceutical and

chemical synthesis. Its structure, featuring a thiazole ring linked to an ethanol moiety, makes it

a valuable building block for the development of various therapeutic agents and specialty

chemicals.[1] Accurate and comprehensive characterization of this molecule is paramount to

ensure its identity, purity, and quality, which are critical aspects of drug development and

manufacturing.

This document provides a detailed guide for researchers, scientists, and drug development

professionals on the analytical methods for the thorough characterization of 1-Thiazol-2-yl-
ethanol. The protocols outlined herein are designed to be robust and self-validating, integrating

chromatographic and spectroscopic techniques to provide a complete analytical profile of the

compound.
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Property Value Source

IUPAC Name 1-(1,3-Thiazol-2-yl)ethan-1-ol

Synonyms 1-(Thiazol-2-yl)ethanol

CAS Number 40982-30-7

Molecular Formula C₅H₇NOS

Molecular Weight 129.18 g/mol [2]

Boiling Point 200 °C at 760 mmHg

Flash Point 75 °C

Overall Analytical Workflow
The comprehensive characterization of 1-Thiazol-2-yl-ethanol involves a multi-technique

approach to confirm its structure, assess its purity, and identify any potential impurities. The

following workflow provides a logical sequence for this analysis.
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Figure 1: Comprehensive Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2770130#analytical-methods-for-characterizing-1-
thiazol-2-yl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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